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Olanzapine-d8 is intended for use as an internal standard for the quantification of olanzapine by GC- or LC-MS. Olanzapine is an atypical antipsychotic that binds to dopamine D1, D2, and D4 receptors (Kis = 31, 11, and 27 nM, respectively) as well as the serotonin (5-HT) receptor subtypes 5-HT2A, 5-HT2C, and 5-HT3 (Kis = 4, 11, and 57 nM, respectively). It also binds to M1 muscarinic acetylcholine, α1-adrenergic, and histamine H1 receptors (Kis = 2, 19, and 7 nM, respectively). Olanzapine (0.5 mg/kg, i.p.) decreases immobility time in the forced swim test in non-stressed and prenatally-stressed rats, indicating antidepressant-like activity. It also decreases the number of avoidances made in the conditioned avoidance response test in rats when administered at doses of 0.5 and 1 mg/kg. Formulations containing olanzapine have been used in the treatment of schizophrenia and bipo...